Cas no 6341-49-7 (2-amino-2-ethylheptanoic Acid)

• Product Name: 2-amino-2-ethylheptanoic Acid
• CAS No: 6341-49-7
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 1651696
• PubChem ID: 240185
• Update Time: 2025-04-21

2-amino-2-ethylheptanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-ethylheptanoic Acid
• NSC46237
• AC1L64MN
• AC1Q5S26
• CTK5B9067
• AR-1D8168
• NSC-46237
• AG-K-95661
• NSC46237; AC1L64MN; AC1Q5S26; CTK5B9067; AR-1D8168; NSC-46237; AG-K-95661;
• SCHEMBL8842963
• 2-ethyl-2-amino-heptanoic acid
• DTXSID20286506
• 6341-49-7

• Inchi： 1S/C9H19NO2/c1-3-5-6-7-9(10,4-2)8(11)12/h3-7,10H2,1-2H3,(H,11,12)
• InChI Key： WSQOQDFAMHVJSJ-UHFFFAOYSA-N
• SMILES： OC(C(CC)(CCCCC)N)=O

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 0.987
• Boiling Point: 278°C at 760 mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.468
• PSA: 63.32
• LogP: 2.45910